Cas no 137469-12-6 (1,3,4-Thiadiazol-2-amine, 5-(3-methoxy-1-phenyl-1H-pyrazol-5-yl)-)

• Product Name: 1,3,4-Thiadiazol-2-amine, 5-(3-methoxy-1-phenyl-1H-pyrazol-5-yl)-
• CAS No: 137469-12-6
• MF: C₁₂H₁₁N₅OS
• MW: 273.313639879227
• CID: 1245184
• Update Time: 2024-08-04

1,3,4-Thiadiazol-2-amine, 5-(3-methoxy-1-phenyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• 1,3,4-Thiadiazol-2-amine, 5-(3-methoxy-1-phenyl-1H-pyrazol-5-yl)-

• Inchi： 1S/C12H11N5OS/c1-18-10-7-9(11-14-15-12(13)19-11)17(16-10)8-5-3-2-4-6-8/h2-7H,1H3,(H2,13,15)
• InChI Key： OVGZZBQFZJZLES-UHFFFAOYSA-N
• SMILES： S1C(C2N(C3=CC=CC=C3)N=C(OC)C=2)=NN=C1N

Computed Properties

• Exact Mass: 273.06863

Experimental Properties

• Density: 1.50±0.1 g/cm3(Predicted)
• Boiling Point: 507.8±60.0 °C(Predicted)
• PSA: 78.85
• pka: 2.11±0.10(Predicted)